Methyl 5-methoxybenzofuran-2-carboxylate

• IUPAC Name: methyl 5-methoxy-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C11H10O4/c1-13-8-3-4-9-7(5-8)6-10(15-9)11(12)14-2/h3-6H,1-2H3
• InChI Key: IIYBASHGWDCRPV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC(=C2)C(=O)OC
• Molecular Formula: C11H10O4
• DSSTOX Substance ID: DTXSID70565358
• Molecular Weight: 206.19 g/mol
• CAS RN: 1751-24-2

Description

“Methyl 5-methoxybenzofuran-2-carboxylate” is a chemical compound with the molecular formula C11H10O4. It is also known by its synonyms "2-Benzofurancarboxylic acid, 5-methoxy-, methyl ester".

Molecular Structure Analysis

The molecular weight of “Methyl 5-methoxybenzofuran-2-carboxylate” is 206.19. The compound’s structure includes a benzofuran ring, a methoxy group, and a carboxylate group.

Chemical Reactions Analysis

While specific chemical reactions involving “Methyl 5-methoxybenzofuran-2-carboxylate” are not detailed in the retrieved sources, benzofuran derivatives are known to participate in various chemical reactions.

Physical And Chemical Properties Analysis

“Methyl 5-methoxybenzofuran-2-carboxylate” has several physical and chemical properties. It has a molecular weight of 206.19. Other properties such as solubility, lipophilicity, and bioavailability score are also available.

Safety and Hazards

The safety information for “Methyl 5-methoxybenzofuran-2-carboxylate” indicates that it may be harmful if swallowed (Hazard Statement: H302). Precautionary measures include avoiding eye contact and wearing protective gloves.

Synthesis routes and methods I

Procedure details

5-Methoxybenzofuran-2-carboxylic acid (5.04 g, 26 mmol) was weighed into a 200 ml round bottom flask fitted with a stir bar, septum and nitrogen inlet. Anhydrous MeOH (50 ml) was added under nitrogen atmosphere. The solution was cooled in an ice bath and thionyl chloride (2.3 ml, 32 mmol) was added dropwise with vigorous stirring. After stirring for 72 h at room temperature, the reaction mixture was poured into water (150 ml) and the white solid was collected. The solid was dissolved in toluene (100 ml) and the solution was washed with 1M NaHCO3 and brine and dried over MgSO4. Removal of the organic layer provided 5-methoxybenzofuran-2-carboxylic acid methyl ester as a white solid (5.15 g).

Synthesis routes and methods II

Procedure details

2-Hydroxy-5-methoxy-benzaldehyde (10 g, 65.8 mmol) was stirred in DMF (90 mL) with potassium carbonate (23 g, 0.17 mol) under nitrogen, then methyl bromoacetate was added dropwise. The mixture was stirred at room temperature for 4 h. The reaction was then heated to 80° C. for 18 h. The reaction was allowed to cool then poured onto ice water (200 mL) and the resulting brown suspension was allowed to stir for 30 min. After this time the solid was collected by filtration and washed with water. The solid was dried to afford (5.22 g, 39%), which was taken through to the next step with no further purification.